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Compound of Interest

Compound Name:
Ethyl 4-isopropylthiazole-2-

carboxylate

Cat. No.: B131312 Get Quote

Ethyl 4-isopropylthiazole-2-carboxylate: A
Technical Safety Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: An official Material Safety Data Sheet (MSDS) for Ethyl 4-isopropylthiazole-2-
carboxylate (CAS No. 156589-82-1) is not readily available from public sources. This technical

guide has been compiled from information provided by chemical suppliers and data from

related chemical compounds to provide a comprehensive overview of its potential hazards and

safe handling procedures. This document should be used as a supplementary resource and not

as a substitute for a certified SDS provided by a supplier.

Chemical Identification and Physical Properties
Ethyl 4-isopropylthiazole-2-carboxylate is a substituted thiazole derivative. Thiazole rings

are important structural motifs in many biologically active compounds. A summary of its known

physical and chemical properties is provided below.
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Property Value Source

CAS Number 156589-82-1 ChemicalBook

Molecular Formula C9H13NO2S ChemicalBook[1]

Molecular Weight 199.27 g/mol ChemicalBook[1]

Predicted pKa 0.96 ± 0.10 ChemicalBook

Hazard Identification and GHS Classification
Based on available data, Ethyl 4-isopropylthiazole-2-carboxylate is classified as a

hazardous substance. The GHS hazard statements associated with this compound are

summarized below.

GHS Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Signal Word: Warning

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ eye protection/ face protection.
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P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.
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Ethyl 4-isopropylthiazole-2-carboxylate

Potential Hazards

Ethyl 4-isopropylthiazole-2-carboxylate

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)
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Preparation

Handling

Post-Handling

Assess Risks

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Ventilated Workspace
(e.g., Fume Hood)

Handle Chemical Carefully

Avoid Skin/Eye Contact
and Inhalation

Decontaminate Workspace

Dispose of Waste Properly

Store Chemical in a
Cool, Dry, Ventilated Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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